Cas no 1783338-12-4 (3'-Chloro-2'-fluoro-5'-methylacetophenone)

• Product Name: 3'-Chloro-2'-fluoro-5'-methylacetophenone
• CAS No: 1783338-12-4
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 5006701
• Update Time: 2025-10-22

3'-Chloro-2'-fluoro-5'-methylacetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-2'-fluoro-5'-methylacetophenone

• Inchi： 1S/C9H8ClFO/c1-5-3-7(6(2)12)9(11)8(10)4-5/h3-4H,1-2H3
• InChI Key： GWDGEHWVXCWFLI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C(C)=O)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Additional information on 3'-Chloro-2'-fluoro-5'-methylacetophenone

Professional Introduction to 3'-Chloro-2'-fluoro-5'-methylacetophenone (CAS No. 1783338-12-4)

3'-Chloro-2'-fluoro-5'-methylacetophenone, identified by its CAS number 1783338-12-4, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and its potential applications in the synthesis of various biologically active molecules. The presence of both chloro and fluoro substituents on the acetophenone backbone imparts distinct reactivity and electronic characteristics, making it a valuable intermediate in the development of novel therapeutic agents.

The compound's structure, featuring a phenyl ring substituted with a methyl group at the 5-position, a chloro group at the 3-position, and a fluoro group at the 2-position, endows it with a high degree of functional diversity. This arrangement allows for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological activities. In recent years, there has been growing interest in exploring the pharmacological potential of such substituted acetophenones, particularly in the context of developing new drugs for treating various diseases.

One of the most compelling aspects of 3'-Chloro-2'-fluoro-5'-methylacetophenone is its role as a key intermediate in the synthesis of pharmacologically relevant compounds. For instance, researchers have utilized this molecule to develop novel inhibitors targeting specific enzymes involved in metabolic pathways. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in modulating disease-related pathways. The chloro and fluoro substituents play crucial roles in determining the binding affinity and selectivity of these inhibitors, highlighting the importance of structural optimization in drug design.

In addition to its applications in enzyme inhibition, 3'-Chloro-2'-fluoro-5'-methylacetophenone has also been explored as a precursor in the synthesis of small-molecule drugs with anti-inflammatory and anti-cancer properties. The unique electronic environment created by the halogen substituents facilitates interactions with biological targets, leading to potent pharmacological effects. Recent studies have demonstrated that derivatives of this compound exhibit significant activity against certain cancer cell lines, suggesting their potential as lead compounds for further drug development.

The synthetic methodologies for preparing 3'-Chloro-2'-fluoro-5'-methylacetophenone have also seen considerable advancements. Modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have enabled more efficient and scalable production processes. These improvements have not only enhanced the availability of the compound but also opened new avenues for its application in medicinal chemistry. The ability to produce high-purity batches of this intermediate is crucial for ensuring the reliability and reproducibility of downstream pharmaceutical applications.

The pharmacokinetic properties of 3'-Chloro-2'-fluoro-5'-methylacetophenone and its derivatives are also areas of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic potential. Advanced computational modeling techniques have been employed to predict ADME profiles, allowing researchers to design more effective drug candidates. These models take into account various factors, including molecular interactions with biological targets and environmental conditions, providing valuable insights into drug behavior.

In conclusion, 3'-Chloro-2'-fluoro-5'-methylacetophenone (CAS No. 1783338-12-4) is a versatile and highly functional compound with significant applications in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with potential therapeutic benefits. As research continues to uncover new applications and synthetic strategies for this compound, its importance in drug development is likely to grow even further.